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Compound of Interest

Compound Name: 5-Ethyl-3,3-dimethyloctane

Cat. No.: B14556797

Essential Safety and Handling Guide for 5-Ethyl-3,3-
dimethyloctane

This guide provides immediate, essential safety and logistical information for handling 5-Ethyl-
3,3-dimethyloctane in a laboratory setting. All procedures should be performed in accordance
with your institution's safety protocols.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for 5-Ethyl-3,3-dimethyloctane is not readily
available, its properties can be inferred from its chemical structure and data on similar aliphatic
hydrocarbons. It is a flammable liquid that may cause skin and respiratory irritation[1][2].

Property Value

CAS Number 62183-58-8[3][4]
Molecular Formula C12H26[3][4][5]
Molecular Weight 170.33 g/mol [3][4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety
when handling 5-Ethyl-3,3-dimethyloctane. The following table summarizes the required PPE
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based on best practices for handling flammable and potentially irritating liquid hydrocarbons[1]

[617].

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and
vapors that can cause serious
eye irritation[1][8].

Hand Protection

Nitrile or neoprene gloves.

Provides a barrier against skin
contact, which can cause
irritation[6][7]. Regularly
inspect gloves for any signs of

degradation.

Body Protection

Flame-retardant lab coat, long

pants, and closed-toe shoes.

Minimizes skin exposure to
accidental spills and protects
from potential flammability
hazards[6][7].

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor

cartridge.

Necessary when handling
outside of a certified chemical
fume hood or in poorly
ventilated areas to protect the
respiratory tract from
potentially irritating and
harmful vapors[6][7][9].

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a standardized operational plan is essential for the safe handling of 5-Ethyl-3,3-

dimethyloctane.

1. Engineering Controls:

o Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood[6].
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. Safe Handling Practices:

Avoid contact with skin and eyes[6][3].

Do not breathe vapors[6].

Keep away from heat, sparks, and open flames[6][8].

Use non-sparking tools and take precautionary measures against static discharge[1][6][8].
Ground and bond container and receiving equipment[1][8].

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling[6].

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[6][8].
Store in an approved flammable liquid storage area[8].

Keep away from incompatible materials such as strong oxidizing agents.

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these guidelines to mitigate environmental

contamination and ensure safety.

Spill Response:

Evacuate the area and ensure adequate ventilation.
Remove all ignition sources[1][8].
Wear appropriate PPE as outlined in the table above.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal[6][8].
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e Clean the spill area thoroughly.
Disposal Plan:
o All waste containing 5-Ethyl-3,3-dimethyloctane must be treated as hazardous waste.

o Collect all waste, including contaminated absorbent materials and empty containers, in a
designated and properly labeled hazardous waste container.

o Store waste containers in a secure area away from incompatible materials until collection by
authorized personnel.

» All disposal must be in accordance with federal, state, and local regulations[6][8]. Contact
your institution's environmental health and safety department for specific guidance.

e DO NOT discharge into sewer or waterways|83].

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14556797?utm_src=pdf-body-img
https://www.benchchem.com/product/b14556797?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2152003&productDescription=3+3-DIMETHYLOCTANE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14556797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. benchchem.com [benchchem.com]

3. 5-Ethyl-3,3-dimethyloctane | C12H26 | CID 17962108 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 5-ethyl-3,3-dimethyloctane [webbook.nist.gov]

5. 5-Ethyl-3,5-dimethyloctane | C12H26 | CID 53424943 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
9. gerpac.eu [gerpac.eu]

To cite this document: BenchChem. [Personal protective equipment for handling 5-Ethyl-3,3-
dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14556797#personal-protective-equipment-for-
handling-5-ethyl-3-3-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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